N-(5-chloro-2-methoxyphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methoxyphenyl)-2-[2-[(4-fluorophenyl)methylsulfanyl]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H16ClFN2O2S2/c1-25-17-7-4-13(20)8-16(17)23-18(24)9-15-11-27-19(22-15)26-10-12-2-5-14(21)6-3-12/h2-8,11H,9-10H2,1H3,(H,23,24)
• InChI Key: URPDTPBOKGMPSJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)CC2=CSC(=N2)SCC3=CC=C(C=C3)F
• Molecular Formula: C19H16ClFN2O2S2
• Molecular Weight: 422.9 g/mol

Description

N-(5-chloro-2-methoxyphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide, also known as CMFDA, is a chemical compound that has gained attention in the scientific community due to its potential applications in research. CMFDA is a thiazolylacetamide derivative that has been synthesized through a multi-step process.

Scientific Research Applications

Synthesis and Characterization

Research in the area of synthetic chemistry has led to the development of compounds with structural similarities to "N-(5-chloro-2-methoxyphenyl)-2-(2-((4-fluorobenzyl)thio)thiazol-4-yl)acetamide", emphasizing the synthesis of novel derivatives for potential therapeutic applications. For instance, the synthesis of novel derivatives featuring a thiazol-2-yl moiety has been reported, where compounds were evaluated for their anti-inflammatory and antimicrobial activities. The structural characterization of these compounds was confirmed through various spectroscopic techniques, including 1H NMR, IR, and Mass spectra, highlighting the role of specific functional groups in their biological activity (Sunder & Maleraju, 2013).